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Compound of Interest

Compound Name: Copper tripeptide

Cat. No.: B12424830

Essential Safety and Handling of Copper Tripeptide
(GHK-Cu)

For researchers, scientists, and drug development professionals, ensuring safe handling of
Copper tripeptide (GHK-Cu) is paramount to maintaining both personal safety and
experimental integrity. While generally not classified as a hazardous substance, adherence to
proper laboratory protocols is essential.[1][2][3][4] This guide provides immediate safety,
operational, and disposal plans for the handling of GHK-Cu.

Personal Protective Equipment (PPE) and Safety
Measures

Following good industrial hygiene practices and utilizing appropriate personal protective
equipment are crucial when working with Copper tripeptide.[1][4] The recommended PPE and
safety measures are summarized below.
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Equipment/Control

Specification

Purpose

Eye Protection

Tightly fitting safety goggles or
chemical safety glasses
conforming to EN 166 (EU) or
NIOSH (US) standards.[1][3][5]

To prevent eye irritation from
dust or splashes.[1][3]

Hand Protection

Chemical-impermeable gloves
(e.g., Nitrile gloves) conforming
to EN 374 standard.[1][4][5][6]

To prevent skin contact and

potential irritation.[1][3]

Respiratory Protection

NIOSH (US) or EN 166 (EU)

approved respirator.

Recommended when dust
formation is unavoidable or if

exposure limits are exceeded.

[3]05]

Protective Clothing

Laboratory coat or impervious
clothing.[5][6]

To protect skin from accidental

contact.

Engineering Controls

Work in a well-ventilated area.
Use of a safety shower and

eye bath is recommended.[1]

[3]

To minimize inhalation
exposure and provide

immediate first aid.

Operational Plan: Step-by-Step Handling of GHK-Cu

This section outlines the procedural steps for the safe handling of Copper tripeptide from

receipt to disposal.

1. Receiving and Storage:

» Upon receipt, inspect the container for any damage.

o Store lyophilized GHK-Cu powder in a tightly closed container in a freezer at -20°C for long-

term stability.[6][7]

o Store reconstituted GHK-Cu solutions in a refrigerator at 2-8°C.[7][8]

o Keep in a cool, dry, and well-ventilated place away from strong oxidizing agents.[1][3]
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. Handling and Preparation of Solutions:
Before handling, ensure all necessary PPE is worn correctly.
Avoid the formation of dust when working with the powdered form.[1][5]

To reconstitute, gently add the desired sterile solvent (e.g., bacteriostatic water) to the vial.
Avoid vigorous shaking to prevent degradation of the peptide.[6]

Clearly label all containers with the substance name, concentration, and date of preparation.

[6]
. Experimental Use:
Handle the substance in a designated area, away from ignition sources.[3]
Avoid contact with skin, eyes, and clothing.[4]
Wash hands thoroughly after handling.[1][3][4]
. Accidental Spills:
In case of a spill, evacuate the area.

For small spills, sweep up the solid material, avoiding dust generation, and place itin a
suitable, closed container for disposal.[1][3]

For liquid spills, absorb with an inert material and place in a container for disposal.[4][9]

Ventilate the area and wash the spill site after material pickup is complete.[3]

Disposal Plan

Proper disposal of Copper tripeptide waste is crucial to prevent environmental contamination.

o Unused Product: Dispose of surplus and non-recyclable solutions through a licensed
disposal company.[1]
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o Contaminated Materials: Dispose of contaminated packaging and other materials as unused
product.[1]

e General Guidance: All disposal methods should be in accordance with federal, state, and
local environmental regulations.[3][9] Do not let the product enter drains.[1]

First Aid Measures

In the event of exposure, the following first aid procedures should be followed:

Exposure Route First Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation . ) o o
difficult, give artificial respiration.[1][2][3]

Skin Contact Wash off with soap and plenty of water.[1][2][3]

Flush eyes with water as a precaution for at

Eye Contact ]
least 15 minutes.[1][2][3]

Rinse mouth with water. Do not induce vomiting.
Ingestion Never give anything by mouth to an

unconscious person.[1][2][3]

Seek medical attention if symptoms persist.[3]

Workflow for Safe Handling of Copper Tripeptide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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